4-(Hexa-2,4-dienoylamino)benzoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-(Hexa-2,4-dienoylamino)benzoic acid consists of a total of 30 bonds; 17 non-H bonds, 10 multiple bonds, 4 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 secondary amide (aliphatic), and 1 hydroxyl group .Mechanism of Action
The mechanism of action of 4-(Hexa-2,4-dienoylamino)benzoic acid is based on its ability to form complexes with proteins and enzymes. This compound binds to proteins and enzymes through hydrogen bonding and hydrophobic interactions, forming stable complexes that can be easily detected and measured.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as chymotrypsin and trypsin. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Hexa-2,4-dienoylamino)benzoic acid in lab experiments is its high specificity for protein and enzyme binding. This makes it an excellent tool for studying protein-protein interactions and enzyme kinetics. However, one limitation of using this compound is its potential to interfere with the activity of certain enzymes, which may affect the results of experiments.
Future Directions
There are several future directions for research on 4-(Hexa-2,4-dienoylamino)benzoic acid. One area of interest is the development of new biosensors and diagnostic tools based on this compound. Another area of research is the investigation of this compound's potential as an antioxidant and its possible applications in the treatment of oxidative stress-related diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound, or this compound, is a valuable tool in scientific research due to its ability to bind to proteins and enzymes with high specificity. This compound has a wide range of applications in biochemical research, and its potential applications in various fields of research make it an exciting area of study for future research.
Scientific Research Applications
4-(Hexa-2,4-dienoylamino)benzoic acid has a wide range of applications in scientific research. One of the most significant applications of this compound is its use as a protein-binding agent. This compound has been shown to bind to proteins and enzymes with high specificity, making it an excellent tool for studying protein-protein interactions and enzyme kinetics. This compound has also been used in the development of biosensors for the detection of proteins and enzymes in biological samples.
properties
IUPAC Name |
4-(hexa-2,4-dienoylamino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-2-3-4-5-12(15)14-11-8-6-10(7-9-11)13(16)17/h2-9H,1H3,(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYCRGIYUOLGKQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CC(=O)NC1=CC=C(C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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